Cas no 2680664-30-4 (benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate)

Benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate is a synthetic carbamate derivative featuring a dichlorinated pyridine core with a methyl substituent. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its key advantages include high reactivity due to the electron-withdrawing effects of the chlorine atoms, which facilitate nucleophilic substitution reactions. The benzyl carbamate moiety enhances stability while allowing selective deprotection under mild conditions. The compound's well-defined structure and purity make it suitable for precision applications in medicinal chemistry, where it serves as a building block for biologically active molecules. Its compatibility with various coupling reactions further underscores its utility in complex synthetic pathways.
benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate structure
2680664-30-4 structure
Product Name:benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate
CAS No:2680664-30-4
MF:C14H12Cl2N2O2
MW:311.163281440735
CID:5989035
PubChem ID:165933713
Update Time:2025-10-23

benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • 2680664-30-4
    • benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate
    • EN300-28292155
    • Inchi: 1S/C14H12Cl2N2O2/c1-9-12(7-11(15)13(16)17-9)18-14(19)20-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,18,19)
    • InChI Key: NDYHIORVZOUYIG-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=C(C)C(=C1)NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

  • Exact Mass: 310.0275830g/mol
  • Monoisotopic Mass: 310.0275830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 51.2Ų

benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28292155-0.05g
benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate
2680664-30-4
0.05g
$1020.0 2023-05-24
Enamine
EN300-28292155-0.1g
benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate
2680664-30-4
0.1g
$1068.0 2023-05-24
Enamine
EN300-28292155-0.25g
benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate
2680664-30-4
0.25g
$1117.0 2023-05-24
Enamine
EN300-28292155-0.5g
benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate
2680664-30-4
0.5g
$1165.0 2023-05-24
Enamine
EN300-28292155-1.0g
benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate
2680664-30-4
1g
$1214.0 2023-05-24
Enamine
EN300-28292155-2.5g
benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate
2680664-30-4
2.5g
$2379.0 2023-05-24
Enamine
EN300-28292155-5.0g
benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate
2680664-30-4
5g
$3520.0 2023-05-24
Enamine
EN300-28292155-10.0g
benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate
2680664-30-4
10g
$5221.0 2023-05-24

Additional information on benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate

Recent Advances in the Study of Benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate (CAS: 2680664-30-4)

Benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate (CAS: 2680664-30-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights into its therapeutic potential. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in contemporary research.

The compound's structural features, including the dichloro and methyl substituents on the pyridine ring, contribute to its unique chemical properties and biological activity. Researchers have explored its role as a potential inhibitor of various enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. The carbamate moiety, in particular, has been identified as a critical pharmacophore, enabling interactions with key biological macromolecules.

Recent synthetic methodologies have improved the efficiency and yield of benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate production. Advances in catalytic systems and green chemistry approaches have reduced the environmental impact of its synthesis while maintaining high purity and scalability. These developments are crucial for facilitating further preclinical and clinical studies.

In vitro and in vivo studies have demonstrated the compound's promising bioactivity. For instance, it has shown inhibitory effects on specific kinases and proteases implicated in disease progression. Mechanistic studies using X-ray crystallography and molecular docking have elucidated its binding modes, providing a foundation for structure-activity relationship (SAR) optimization. These findings are instrumental in designing derivatives with enhanced potency and selectivity.

Despite its potential, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate. Recent research has addressed these issues through formulation strategies and prodrug approaches, aiming to improve bioavailability and reduce off-target effects. Collaborative efforts between academia and industry are expected to accelerate its transition from bench to bedside.

In conclusion, benzyl N-(5,6-dichloro-2-methylpyridin-3-yl)carbamate represents a promising candidate for therapeutic development. Ongoing research continues to uncover its multifaceted roles in modulating biological pathways, offering new avenues for drug discovery. Future studies should focus on translational applications and clinical validation to fully realize its potential in addressing unmet medical needs.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.